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Compound of Interest

Compound Name: 9-Eicosyne

CAS No.: 71899-38-2

Cat. No.: B14457290

Get Quote

For Immediate Use by Laboratory Professionals

This document provides comprehensive, step-by-step guidance for the proper and safe

disposal of 9-Eicosyne, a long-chain alkyne. Adherence to these procedures is critical for

ensuring personnel safety, environmental protection, and regulatory compliance. This guide is

intended for researchers, scientists, and drug development professionals who handle this

compound in a laboratory setting.

I. Understanding the Chemical Profile of 9-Eicosyne
A thorough understanding of the chemical and physical properties of 9-Eicosyne is the first

step toward safe handling and disposal. Below is a summary of its key characteristics.

Table 1: Chemical and Physical Properties of 9-Eicosyne
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Property Value Source

Molecular Formula C₂₀H₃₈ [1][2]

Molecular Weight 278.52 g/mol [1][2]

CAS Number 71899-38-2 [1][2]

Appearance Solid (at standard conditions) [3]

Melting Point 36.01 °C (estimate) [4]

Boiling Point 341.33 °C (estimate) [4]

Flash Point
165.10 °C (329.00 °F)

(estimate)
[5]

Water Solubility
4.051e-005 mg/L @ 25 °C

(estimate)
[5]

LogP (Octanol/Water Partition

Coefficient)
9.962 (estimate) [5]

II. Core Safety Principles and Hazard Assessment
While a specific, comprehensive Safety Data Sheet (SDS) for 9-Eicosyne is not readily

available, its classification as a non-halogenated, non-polar organic compound dictates the

necessary safety precautions.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or glasses with side shields.

Hand Protection: Use nitrile gloves.

Body Protection: A laboratory coat is mandatory.

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Primary Hazards:
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Flammability: Like many organic compounds, 9-Eicosyne should be treated as flammable.

Environmental Hazard: Due to its very low water solubility and high LogP value, it should be

prevented from entering the environment.

III. Step-by-Step Disposal Protocol
The proper disposal of 9-Eicosyne requires careful segregation and handling to prevent

chemical incompatibilities and ensure safe disposal by licensed hazardous waste services.

1. Waste Segregation:

Designated Waste Stream: 9-Eicosyne waste must be classified as non-halogenated

organic waste.

Avoid Mixing: Never mix 9-Eicosyne waste with other categories of chemical waste, such

as:

Halogenated organic solvents (e.g., dichloromethane, chloroform).[6]

Aqueous waste (acids, bases).[6]

Strong oxidizing agents.[3]

Heavy metal waste.

2. Waste Collection and Containment:

Liquid Waste:

Container: Collect all liquid waste containing 9-Eicosyne (e.g., unused solutions, solvent

rinsates) in a designated, leak-proof, and sealable container compatible with organic

solvents.

Labeling: The container must be clearly labeled as "Hazardous Chemical Waste," "Non-

Halogenated Organic Waste," and explicitly list "9-Eicosyne" and any other organic

solvents present with their approximate concentrations.[2][6]
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Solid Waste:

Container: Collect all solid waste contaminated with 9-Eicosyne (e.g., contaminated

gloves, pipette tips, absorbent materials) in a designated, leak-proof hazardous waste

container lined with a durable plastic bag.

Labeling: The container must be clearly labeled as "Hazardous Chemical Waste" and

specify "Contains 9-Eicosyne."

Empty Original Containers:

The first rinse of an "empty" 9-Eicosyne container must be collected as hazardous liquid

waste.[5] Subsequent rinses with detergent and water can typically be disposed of down

the drain, but always confirm with your institution's specific guidelines.

3. Spill Management:

Immediate Actions:

Alert personnel in the vicinity and restrict access to the spill area.

Ensure the area is well-ventilated and eliminate any nearby ignition sources.

Containment and Cleanup:

For liquid spills, use an inert absorbent material such as vermiculite, sand, or a

commercial chemical spill kit.

Carefully collect the absorbed material and any contaminated solids using non-sparking

tools.

Disposal of Spill Debris:

Place all spill cleanup materials into a labeled hazardous waste container for proper

disposal as solid waste.

4. Final Disposal:
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Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and cool

satellite accumulation area, away from incompatible materials.

Pickup: Once waste containers are approximately three-quarters full, securely seal them and

arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal service.[1]

Prohibited Disposal Methods: Never dispose of 9-Eicosyne waste in the regular trash or

down the sanitary sewer. Evaporation is not an acceptable method of disposal.[5]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 9-
Eicosyne waste.
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9-Eicosyne Disposal Workflow
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Caption: Workflow for the safe disposal of 9-Eicosyne waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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